![molecular formula C18H20N2O2S B3941762 N'-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea](/img/structure/B3941762.png)
N'-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea
Overview
Description
N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as benzylthiourea or BTU and has a molecular formula of C18H20N2O2S.
Mechanism of Action
The mechanism of action of N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in various biological processes. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects
N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been found to have antibacterial activity against various Gram-positive and Gram-negative bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea in lab experiments is its broad range of potential applications. It has been shown to have activity against various cancer cell lines, as well as anti-inflammatory and antibacterial properties. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea. One area of interest is its potential as an anti-diabetic and anti-obesity agent. It has been shown to have activity against adipogenesis and glucose uptake, which may make it a promising candidate for the treatment of these conditions. Additionally, further research is needed to fully understand its mechanism of action and to optimize its activity against various cancer cell lines.
Scientific Research Applications
N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. Additionally, it has been shown to have potential as an anti-diabetic and anti-obesity agent.
properties
IUPAC Name |
3-benzyl-1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-methylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c1-20(18(23)19-11-14-7-3-2-4-8-14)12-15-13-21-16-9-5-6-10-17(16)22-15/h2-10,15H,11-13H2,1H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFJCCPXRHIONTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1COC2=CC=CC=C2O1)C(=S)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-methylthiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.